Cas no 1142212-41-6 (1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

• Product Name: 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142212-41-6
• MF: C₁₄H₁₈N₂S
• MW: 246.371121883392
• MDL: MFCD12027742
• CID: 4681259
• Update Time: 2025-10-21

1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
• STK505126
• 1-(2,5-dimethylphenyl)-4,4-dimethylpyrimidine-2-thiol
• 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027742
• Inchi： 1S/C14H18N2S/c1-10-5-6-11(2)12(9-10)16-8-7-14(3,4)15-13(16)17/h5-9H,1-4H3,(H,15,17)
• InChI Key： JTHNFHQXJFQJMI-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=C(C)C=CC=2C)C=CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Topological Polar Surface Area: 47.4

Additional information on 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol

Comprehensive Overview of 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6)

In the realm of organic chemistry and pharmaceutical research, 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the dihydropyrimidine-thiol family, a class known for its diverse biological activities. Researchers are particularly interested in its molecular interactions and therapeutic potential, especially in the context of drug discovery and medicinal chemistry.

The chemical structure of 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol features a pyrimidine ring substituted with a thiol group and dimethylphenyl moieties, which contribute to its stability and reactivity. This configuration is pivotal for its role in enzyme inhibition and receptor binding, making it a candidate for further exploration in targeted therapies. Recent studies have highlighted its relevance in addressing oxidative stress and inflammatory pathways, topics that are currently trending in biomedical research.

From a synthetic perspective, the preparation of CAS No. 1142212-41-6 involves multi-step organic reactions, including cyclocondensation and thiolation processes. These methods are optimized to achieve high yield and purity, critical for pharmaceutical-grade applications. The compound's solubility and stability under physiological conditions are also key factors under investigation, as they influence its bioavailability and efficacy in potential drug formulations.

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In summary, 1-(2,5-Dimethylphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol (CAS No. 1142212-41-6) represents a versatile scaffold with promising pharmacological and chemical properties. Its study bridges gaps between traditional organic synthesis and cutting-edge therapeutic development, making it a compelling subject for ongoing and future research endeavors.